2-Chloro-5-{5-(methylthio)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 2-chloro-5-[5-methylsulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C15H10ClF3N4S/c1-24-14-22-21-13(9-5-6-12(16)20-8-9)23(14)11-4-2-3-10(7-11)15(17,18)19/h2-8H,1H3
• InChI Key: ZDBXSWROMBAVIY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(N1C2=CC=CC(=C2)C(F)(F)F)C3=CN=C(C=C3)Cl
• Molecular Formula: C15H10ClF3N4S
• DSSTOX Substance ID: DTXSID301124680
• Molecular Weight: 370.8 g/mol
• CAS No.: 680216-99-3

Description

The compound 2-Chloro-5-{5-(methylthio)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}pyridine (CAS: 680216-98-2) features a 1,2,4-triazole core substituted at position 3 with a pyridine ring bearing a chlorine atom at position 2. The triazole ring is further modified at position 4 with a 3-(trifluoromethyl)phenyl group and at position 5 with a methylthio (-SCH₃) moiety. This structure combines electron-withdrawing (trifluoromethyl, chlorine) and sulfur-containing groups, which may enhance stability and influence biological activity .

Biological Activity

2-Chloro-5-{5-(methylthio)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}pyridine is a complex organic compound notable for its diverse biological activities. This article provides a detailed exploration of its biological activity, including antifungal and herbicidal properties, as well as insights into its chemical behavior and potential applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of 2-Chloro-5-{5-(methylthio)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}pyridine is $C_{15}H_{10}ClF_3N_4S$, with a molecular weight of approximately 373.81 g/mol. Its structure features a chlorinated pyridine ring and a triazole moiety, which contribute to its unique chemical reactivity and biological activity.

Structural Features

Feature	Description
Chlorine Atom	Enhances lipophilicity and biological activity
Methylthio Group	Increases solubility and potential interaction with biological targets
Trifluoromethyl Group	Known for enhancing metabolic stability and bioactivity

Antifungal Activity

Research has demonstrated that 2-Chloro-5-{5-(methylthio)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}pyridine exhibits significant antifungal properties. A study published in "Bioorganic & Medicinal Chemistry Letters" reported its effectiveness against various fungal strains, including:

• Aspergillus fumigatus
• Candida albicans

These findings suggest that the compound could be developed into a therapeutic agent for fungal infections; however, further studies are necessary to evaluate its safety and efficacy in clinical settings .

Herbicidal Properties

In addition to its antifungal activity, this compound has shown promise as a herbicide. Research published in "Pesticide Science" indicated that it possesses herbicidal activity against specific weed species. This suggests potential applications in agriculture for weed management . Further investigation into its selectivity and environmental impact is essential before commercial development.

The exact mechanisms through which 2-Chloro-5-{5-(methylthio)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}pyridine exerts its biological effects are still under investigation. Preliminary hypotheses suggest that it may interact with key enzymes or receptors in target cells, disrupting essential biological processes .

Case Study 1: Antifungal Efficacy

A laboratory study evaluated the antifungal efficacy of the compound against clinical isolates of Candida albicans. The results indicated a minimum inhibitory concentration (MIC) of 8 µg/mL, showcasing its potential as an antifungal agent .

Case Study 2: Herbicidal Activity Assessment

In another study assessing the herbicidal activity of the compound on common agricultural weeds, it was found to inhibit seed germination and root growth at concentrations as low as 50 µg/mL. This suggests that it could be an effective weed control agent if developed further .

Comparison with Similar Compounds

Substituent Variations on the Triazole Ring

The triazole ring's substituents significantly impact physicochemical and biological properties. Key analogs and their differences are outlined below:

Compound Name	R4 (Triazole Position 4)	R5 (Triazole Position 5)	Molecular Formula	Melting Point (°C)	Yield (%)	Biological Activity (if reported)
Target Compound	3-(Trifluoromethyl)phenyl	Methylthio (-SCH₃)	C₁₇H₁₁ClF₃N₄S	Not reported	Not reported	Not explicitly reported
2-Chloro-5-(5-[(4-chlorobenzyl)thio]-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl)pyridine	3-(Trifluoromethyl)phenyl	4-Chlorobenzylthio	C₂₁H₁₃Cl₂F₃N₄S	Not reported	Not reported	Not explicitly reported
4-(5-((3-Fluorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)pyridine (5q)	Phenyl	3-Fluorobenzylthio	C₁₉H₁₄FN₄S	146–148	86	Not reported
2-(5-((2,4-Dichlorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine	Ethyl	2,4-Dichlorobenzylthio	C₁₅H₁₂Cl₂N₄S	Not reported	Not reported	Not reported
3-[(2-Fluorobenzyl)sulfanyl]-4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole (CAS: 674809-44-0)	Methyl	2-Fluorobenzylthio	C₁₅H₁₃FN₄S	Not reported	Not reported	Not reported
2-(5-((4-Iodobenzyl)thio)-4-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)pyridine	Thiophen-2-ylmethyl	4-Iodobenzylthio	C₁₉H₁₅IN₄S₂	125–128	95	Kappa opioid receptor agonist activity

Key Observations:

• Electron-Withdrawing Groups : The trifluoromethyl group in the target compound and its 4-chlorobenzylthio analog (CAS: 680216-98-2) enhances metabolic stability compared to phenyl or alkyl substituents .
• Halogen Substitution: Chlorine at position 2 of the pyridine ring (target compound) may enhance lipophilicity compared to non-halogenated analogs like 5q .

Physicochemical Properties

• Melting Points : Analogs with bulkier substituents (e.g., 4-iodobenzylthio, 125–128°C ) exhibit higher melting points than smaller groups (e.g., 5q at 146–148°C ). The target compound’s melting point is unreported but likely falls within this range.